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Compound of Interest

Compound Name: 3-Bromo-5-methoxybenzoic acid

Cat. No.: B116308 Get Quote

An In-depth Technical Guide to 3-Bromo-5-methoxybenzoic acid (CAS: 157893-14-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-methoxybenzoic acid,

a valuable building block in organic synthesis and medicinal chemistry. The document details

its physicochemical properties, synthesis protocols, and potential applications, drawing on data

from structurally related compounds to highlight its promise in drug discovery and materials

science.

Physicochemical Properties
3-Bromo-5-methoxybenzoic acid is a white crystalline solid.[1] Its key chemical and physical

properties are summarized below, providing essential data for experimental design and

computational modeling.
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Property Value Reference(s)

CAS Number 157893-14-6 [2][3][4]

Molecular Formula C₈H₇BrO₃ [1][2][4]

Molecular Weight 231.04 g/mol [2][4]

Appearance
White to yellow powder or

crystals
[1][3]

Melting Point 184-187 °C, 190-191 °C [1]

Boiling Point 338.8 ± 27.0 °C at 760 mmHg [2]

Density 1.625 ± 0.06 g/cm³ [2]

pKa 3.69 ± 0.10 (Predicted)

Solubility

Soluble in organic solvents like

ethanol and chloroform;

insoluble in water.

[1]

Vapor Pressure 3.74E-05 mmHg at 25°C [2]

Flash Point 158.7 °C [2]

InChI Key
DMXJBCHYVUGXEH-

UHFFFAOYSA-N
[3][4]

Synthesis and Experimental Protocols
3-Bromo-5-methoxybenzoic acid can be synthesized via multiple routes. The protocols below

provide detailed methodologies for its preparation.

Protocol 1: Synthesis from 2-amino-5-bromo-3-
methoxybenzoic acid
This procedure involves a diazotization reaction followed by a reduction.[5]

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d677d1c?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methoxybenzoic-acid
https://www.chembk.com/en/chem/3-bromo-5-methoxybenzoic%20acid
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methoxybenzoic-acid
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methoxybenzoic-acid
https://www.chembk.com/en/chem/3-bromo-5-methoxybenzoic%20acid
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d677d1c?context=bbe
https://www.chembk.com/en/chem/3-bromo-5-methoxybenzoic%20acid
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/3-bromo-5-methoxybenzoic%20acid
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d677d1c?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methoxybenzoic-acid
https://www.benchchem.com/product/b116308?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1391336.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization Step 2: Reduction & Isolation

2-amino-5-bromo-3-
methoxybenzoic acid

in H₂O, HCl, THF at 0 °C
Diazonium Salt Intermediate

 Add NaNO₂

 Stir for 2h Precipitate Collection

 Add H₃PO₂

 Stir at RT for 16h 3-Bromo-5-methoxybenzoic
acid (Final Product)

 Filter, Wash with H₂O,
 Dry under vacuum 

Click to download full resolution via product page

Caption: Workflow for synthesis from an amino precursor.

Methodology:

Dissolve 2-amino-5-bromo-3-methoxybenzoic acid (16.3 mmol) in a mixture of water (20

mL), concentrated hydrochloric acid (7.5 mL), and tetrahydrofuran (20 mL) at 0 °C.[5]

Stir the reaction mixture for 30 minutes.[5]

Add sodium nitrite (45.8 mmol) and continue stirring for 2 hours.[5]

Introduce hypophosphorous acid (76 mmol, 50% aqueous solution) to the reaction system.

[5]

Allow the mixture to stir at room temperature for 16 hours.[5]

Collect the resulting precipitate by filtration.[5]

Wash the collected solid with water and dry it under a vacuum to yield the final product, 3-
bromo-5-methoxybenzoic acid. A yield of 85% has been reported for this method.[5]

Protocol 2: Synthesis from 3-bromo-5-
methoxybenzaldehyde
This method involves the oxidation of the corresponding aldehyde.

Methodology:
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To a solution of 3-bromo-5-methoxybenzaldehyde, add a sodium hydroxide solution.[1]

Stir the reaction mixture for a sufficient period to ensure the completion of the reaction.[1]

Acidify the reaction mixture using dilute hydrochloric acid.[1]

The final product is obtained through crystallization and purification.[1]

Applications in Research and Drug Development
While direct biological data on 3-bromo-5-methoxybenzoic acid is limited, its structure serves

as a key intermediate in organic synthesis.[1] The bromine atom provides a reactive site for

cross-coupling reactions, while the carboxylic acid can be readily converted into amides,

esters, and other functional groups.

The potential applications of this compound can be inferred from structurally related molecules,

such as 3,5-dibromo-4-methoxybenzoic acid, which is a versatile scaffold for synthesizing

bioactive compounds with potential therapeutic uses, including thyroid hormone receptor

antagonism and anticancer and antioxidant activities.[6][7] Derivatives of similar brominated

benzoic acids are explored as potential anticancer, anti-inflammatory, and antimicrobial agents.

[7][8]
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Potential Therapeutic Areas

3-Bromo-5-methoxybenzoic acid
(Core Scaffold)
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(e.g., Amidation, Suzuki Coupling)
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Drug Discovery
(e.g., Anticancer) Agrochemical Synthesis Materials Science
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Caption: Logical workflow from core chemical to applications.

Safety Information
3-Bromo-5-methoxybenzoic acid should be handled with appropriate safety precautions in a

well-ventilated area.[1]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory

irritation).[3][4]

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye

protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
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Remove contact lenses, if present and easy to do. Continue rinsing).[3][4]

First Aid: In case of skin contact, rinse immediately with soap and water.[1]

Storage: Keep in a dark place, sealed in a dry container at room temperature.[3]

Conclusion
3-Bromo-5-methoxybenzoic acid (CAS 157893-14-6) is a versatile chemical intermediate

with significant potential for researchers in synthetic chemistry and drug discovery. Its well-

defined physicochemical properties and established synthesis routes make it an accessible

building block for creating complex molecules. While further research is needed to fully

elucidate its biological activities, the analysis of related compounds suggests it is a promising

scaffold for developing novel therapeutic agents and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b116308#3-bromo-5-methoxybenzoic-acid-cas-
number-157893-14-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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